4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile

• IUPAC Name: 4-[(E)-[[4,6-di(piperidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene]methyl]benzonitrile
• InChI: InChI=1S/C21H26N8/c22-15-17-7-9-18(10-8-17)16-23-27-19-24-20(28-11-3-1-4-12-28)26-21(25-19)29-13-5-2-6-14-29/h7-10,16H,1-6,11-14H2,(H,24,25,26,27)/b23-16+
• InChI Key: KRPZVCGQQKOQMT-XQNSMLJCSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)NN=CC3=CC=C(C=C3)C#N)N4CCCCC4
• Isomeric SMILES: C1CCN(CC1)C2=NC(=NC(=N2)N/N=C/C3=CC=C(C=C3)C#N)N4CCCCC4
• Molecular Formula: C21H26N8
• Molecular Weight: 390.5 g/mol

Description

4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile, also known as DPCPX, is a selective antagonist of adenosine A1 receptors. It is a potent and specific tool for studying the physiological and biochemical effects of adenosine A1 receptor activation.

Mechanism of Action

4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile acts as a competitive antagonist of adenosine A1 receptors. It binds to the receptor site and prevents the activation of the receptor by adenosine. By blocking the activation of adenosine A1 receptors, 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile can inhibit the physiological and biochemical effects of adenosine A1 receptor activation.
Biochemical and physiological effects:
Adenosine A1 receptors are involved in the regulation of many physiological processes, including cardiovascular function, neurotransmitter release, and inflammation. By blocking the activation of adenosine A1 receptors, 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile can inhibit the effects of adenosine on these processes. For example, 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile has been shown to reduce the release of neurotransmitters such as glutamate and GABA in the brain, and to reduce the inflammatory response in animal models of inflammation.

Advantages and Limitations for Lab Experiments

4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile is a highly specific tool for studying the physiological and biochemical effects of adenosine A1 receptor activation. Its selectivity allows researchers to study the specific effects of adenosine A1 receptor activation without interference from other receptors. However, 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile has some limitations in lab experiments. It has a short half-life in vivo, which limits its use in long-term studies. Additionally, 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile is not effective in blocking the activation of adenosine A1 receptors in all tissues, which limits its use in some experiments.

Future Directions

There are many potential future directions for research on 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile. One area of interest is the role of adenosine A1 receptors in cardiovascular disease. 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile has been shown to reduce the cardiovascular effects of adenosine A1 receptor activation, and further research could lead to the development of new treatments for cardiovascular disease. Another area of interest is the role of adenosine A1 receptors in the central nervous system. 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile has been shown to reduce the release of neurotransmitters in the brain, and further research could lead to the development of new treatments for neurological disorders such as epilepsy and Parkinson's disease. Overall, 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile is a valuable tool for studying the physiological and biochemical effects of adenosine A1 receptor activation, and its use in scientific research is likely to continue to expand in the future.

Synthesis Methods

4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile can be synthesized by reacting 4,6-dichloro-5-nitropyrimidine-2-carboxylic acid with piperidine and hydrazine hydrate in the presence of triethylamine. The resulting compound is then reacted with 4-(cyanomethyl)benzonitrile to yield 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile. The synthesis of 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile is a multi-step process, but it can be carried out on a large scale with high yield.

Scientific Research Applications

4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile is widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptor activation. Adenosine A1 receptors are involved in the regulation of cardiovascular function, neurotransmitter release, and inflammation. 4-[2-(4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]benzonitrile can be used to selectively block the activation of adenosine A1 receptors, allowing researchers to study the specific effects of adenosine A1 receptor activation on these processes.